Cas no 7391-72-2 (23DINITROBIPHENYL)

• Product Name: 23DINITROBIPHENYL
• CAS No: 7391-72-2
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 978637
• PubChem ID: 81875
• Update Time: 2025-04-19

23DINITROBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 23DINITROBIPHENYL
• 1,1'-Biphenyl, 2,3'-dinitro-
• 1-nitro-2-(3-nitrophenyl)benzene
• 2,3'-Dinitrobiphenyl
• SCHEMBL8051514
• DTXSID20224504
• 2,3'-Dinitro-1,1'-biphenyl
• 7391-72-2

• Inchi： 1S/C12H8N2O4/c15-13(16)10-5-3-4-9(8-10)11-6-1-2-7-12(11)14(17)18/h1-8H
• InChI Key： FMHCZXFBIPODBJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 244.04844
• Monoisotopic Mass: 244.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28